![molecular formula C5H3NO2S3 B8350725 thieno[3,4-d]isothiazole-3(2H)-thione 1,1-dioxide](/img/structure/B8350725.png)
thieno[3,4-d]isothiazole-3(2H)-thione 1,1-dioxide
Cat. No. B8350725
M. Wt: 205.3 g/mol
InChI Key: OEPDFHUDCRAXEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04595757
Procedure details
To a mixture of 5.6 g (0.03 mole) of thieno[3,4-d]isothiazol-3(2H)-one1,1-dioxide in 50 ml of dry pyridine is added 5.6 g (0.016 mole) of phosphorus pentasulfide portionwise over 3 minutes. The viscous mixture is slowly heated in an oil bath under an atmosphere of nitrogen. The temperature of the oil bath is slowly increased to 80° C. after 30 minutes. The temperature of the oil bath is then kept at 80° C. for 25 minutes, the internal temperature reading 63° C. The solution is cooled to 50° C. and is added dropwise over 5 minutes to 200 ml of water and cooled in an ice bath. The precipitate which forms is collected and discarded. The filtrate is cooled in ice and acidified with concentrated hydrochloric acid to pH 1. The precipitate which forms is collected to yield 40% of material. In another experiment, a sample is recrystallized from water to obtain an analytical sample, m.p. 196°-8° C. (dec.).
Identifiers
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REACTION_CXSMILES
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[S:1]1(=[O:11])(=[O:10])[C:5]2=[CH:6][S:7][CH:8]=[C:4]2[C:3](=O)[NH:2]1.P12(SP3(SP(SP(S3)(S1)=S)(=S)S2)=S)=[S:13].O>N1C=CC=CC=1>[S:1]1(=[O:11])(=[O:10])[C:5]2=[CH:6][S:7][CH:8]=[C:4]2[C:3](=[S:13])[NH:2]1
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Inputs
Step One
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Name
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Quantity
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5.6 g
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Type
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reactant
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Smiles
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S1(NC(C=2C1=CSC2)=O)(=O)=O
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Step Two
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Name
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Quantity
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5.6 g
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Type
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reactant
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Smiles
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P12(=S)SP3(=S)SP(=S)(S1)SP(=S)(S2)S3
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The viscous mixture is slowly heated in an oil bath under an atmosphere of nitrogen
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CUSTOM
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Type
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CUSTOM
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Details
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reading 63° C
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The solution is cooled to 50° C.
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled in an ice bath
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CUSTOM
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Type
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CUSTOM
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Details
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The precipitate which forms is collected
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The filtrate is cooled in ice
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CUSTOM
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Type
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CUSTOM
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Details
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The precipitate which forms is collected
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Outcomes
Product
Details
Reaction Time |
25 min |
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Name
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Type
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product
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Smiles
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S1(NC(C=2C1=CSC2)=S)(=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 40% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
